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Introduction

Diisostearyl malate is a versatile and widely utilized ester in the cosmetic industry, prized for
its unique physicochemical properties that impart desirable sensory and functional benefits to a
wide range of products.[1][2][3] This technical guide provides an in-depth analysis of the core
physicochemical properties of diisostearyl malate, complete with detailed experimental
protocols and data presented for clear comparison.

Diisostearyl malate is the diester of malic acid and isostearyl alcohol.[3][4] Malic acid, a
naturally occurring alpha-hydroxy acid found in fruits, provides a polar core, while the
branched-chain isostearyl alcohols contribute to its unique solubility, viscosity, and emollient
feel.[1][2] This structure results in a high molecular weight ester that is a liquid at room
temperature, offering a rich, cushiony, and non-greasy skin feel.[1][5]

Physicochemical Properties

The performance of diisostearyl malate in cosmetic formulations is a direct result of its distinct
physicochemical characteristics. A summary of these properties is presented in the tables
below.
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Table 1: General and Physical Properties of Diisostearyl
Malate

Property Value Source(s)
INCI Name Diisostearyl Malate [6]

CAS Number 81230-05-9 / 67763-18-2 [7]
Molecular Formula C40H7805 [8]
Molecular Weight 639.04 g/mol

Clear, colorless to pale yellow,
Appearance ] o [3161[9]
viscous liquid

Odorless to a faint
Odor o [10]
characteristic odor

Table 2: Quantitative Physicochemical Data of
Diisostearyl Malate
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Property Value Range Method Source(s)
. _ 676.3+35.0 °C -
Boiling Point ) Not Specified [7]
(estimated)
Insoluble in water;
Solubility Soluble in oils and Visual Inspection [51[719]
organic solvents.
Saponification Value 160 - 185 mg KOH/g Titration [5][10][11]
Hydroxyl Value 60 - 90 mg KOH/g Titration [5][10][11]
Specific Gravity Pycnometer/Density
0.910 - 0.920 [10]
(d20/20) Meter
Refractive Index
1.455 - 1.465 Refractometer [10]
(n20/D)
Viscosity Medium to High Rotational Viscometer  [1][2][12]
Acid Value < 5.0 mg KOH/g Titration [10]

Core Functions in Cosmetic Science

The unique combination of properties outlined above makes diisostearyl malate a
multifunctional ingredient in cosmetics.

o Emollient: Its primary function is as a skin-conditioning agent, providing a soft, smooth, and
non-greasy feel.[1][4] The long, branched alkyl chains create a thin, occlusive layer on the
skin's surface, preventing moisture loss and enhancing hydration.[1][7][13]

o Pigment Dispersant: Diisostearyl malate exhibits excellent pigment wetting and dispersing
properties, making it ideal for color cosmetics such as lipsticks, foundations, and
eyeshadows.[7][14][12][15] Its medium viscosity allows for even pigment distribution, leading
to better color payoff and stability.[1][13]

e Binder: It acts as an effective binder for pigmented products, improving their adhesion to the
skin and longevity.[7][15]
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» Gloss Enhancer: With a relatively high refractive index, diisostearyl malate contributes a
desirable sheen and gloss to formulations, particularly in lip products.[6][7]

Experimental Protocols

To ensure accurate and reproducible characterization of diisostearyl malate, standardized
experimental protocols are essential. The following sections detail the methodologies for key
physicochemical tests.

Synthesis of Diisostearyl Malate (Esterification)

The industrial synthesis of diisostearyl malate is typically achieved through the direct
esterification of malic acid with isostearyl alcohol.[1] While specific proprietary methods may
vary, a general laboratory-scale procedure is outlined below.

Materials:

» Malic acid

¢ Isostearyl alcohol (molar excess, e.g., 2.2 to 2.5 moles per mole of malic acid)

e Acid catalyst (e.g., p-toluenesulfonic acid, sulfuric acid, or a solid acid catalyst)[5]
» High-boiling point solvent (optional, for azeotropic removal of water)

» Nitrogen gas supply

e Reaction vessel with a mechanical stirrer, thermometer, condenser, and a Dean-Stark trap (if
using a solvent)

¢ Neutralizing agent (e.g., sodium bicarbonate solution)
e Drying agent (e.g., anhydrous magnesium sulfate)

« Filtration apparatus

Rotary evaporator

Procedure:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1593918?utm_src=pdf-body
https://egyankosh.ac.in/bitstream/123456789/43424/1/Experiment-20.pdf
https://www.cosmeticsandtoiletries.com/testing/sensory/article/21836556/evaluating-the-physiochemical-properties-of-emollient-esters-for-cosmetic-use
https://www.benchchem.com/product/b1593918?utm_src=pdf-body
https://www.benchchem.com/product/b1593918?utm_src=pdf-body
https://www.benchchem.com/product/b1593918?utm_src=pdf-body
https://thesciencenotes.com/determination-specific-gravity-relative-density-oil-sample/
https://www.mt.com/au/en/home/library/applications/lab-analytical-instruments/specific-gravity-determination-of-cosmetics.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Charge the reaction vessel with malic acid, isostearyl alcohol, and the acid catalyst.

Begin stirring and gently heat the mixture under a slow stream of nitrogen to prevent
oxidation.

Gradually increase the temperature to the reaction temperature (typically 180-240 °C).[4][13]

Continuously remove the water formed during the reaction via the Dean-Stark trap or by
applying a vacuum.

Monitor the reaction progress by measuring the acid value of the mixture at regular intervals.
The reaction is considered complete when the acid value reaches the desired low level.

Cool the reaction mixture to below 100 °C.

Neutralize the remaining acid catalyst by washing the mixture with a sodium bicarbonate
solution.

Separate the aqueous layer and wash the organic layer with water until neutral.
Dry the crude diisostearyl malate over a drying agent like anhydrous magnesium sulfate.
Filter the mixture to remove the drying agent.

Purify the product by vacuum distillation to remove any unreacted starting materials and by-
products.[5]

Visualizations
Chemical Structure of Diisostearyl Malate

Caption: Chemical structure of diisostearyl malate.

Experimental Workflow for Viscosity Measurement
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Click to download full resolution via product page

Caption: Workflow for determining the viscosity of diisostearyl malate.

Relationship between Physicochemical Properties and
Cosmetic Functions
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Caption: Interplay of properties and cosmetic benefits of diisostearyl malate.

Safety and Regulatory Status

Diisostearyl malate has been evaluated by the Cosmetic Ingredient Review (CIR) Expert
Panel, which concluded that it is safe as used in cosmetic products.[4][7] It is approved for use
in cosmetics in major markets, including the European Union and the United States.[9]
Toxicological studies have shown that diisostearyl malate is not a dermal irritant or sensitizer
and is not genotoxic.[4]
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Conclusion

Diisostearyl malate is a high-performance cosmetic ester with a well-characterized
physicochemical profile that translates to significant functional benefits in a variety of cosmetic
applications. Its emolliency, pigment dispersing capabilities, and safety make it a valuable
ingredient for formulators seeking to create products with superior sensory properties and
performance. This guide provides the foundational technical information for researchers and
developers to effectively utilize diisostearyl malate in their formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

thesciencenotes.com [thesciencenotes.com]
. specialchem.com [specialchem.com]
. cosmeticstabilitytestingaustralia.com.au [cosmeticstabilitytestingaustralia.com.au]

. scispace.com [scispace.com]

1.
2
3
4
e 5. mt.com [mt.com]
6. egyankosh.ac.in [egyankosh.ac.in]
7. cosmeticsandtoiletries.com [cosmeticsandtoiletries.com]
8. standards.iteh.ai [standards.iteh.ai]
0.

US8163274B2 - Personal care products containing high refractive index esters and
methods of preparing the same - Google Patents [patents.google.com]

e 10. koboproductsinc.com [koboproductsinc.com]

e 11. Viscosity measurement in the personal care industry | Anton Paar Wiki [wiki.anton-
paar.com]

e 12. chemi-navi.nikkolgroup.com [chemi-navi.nikkolgroup.com]

e 13. CN113200859A - Preparation method of malate with low chroma and low acid value -
Google Patents [patents.google.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1593918?utm_src=pdf-body
https://www.benchchem.com/product/b1593918?utm_src=pdf-body
https://www.benchchem.com/product/b1593918?utm_src=pdf-custom-synthesis
https://thesciencenotes.com/determination-specific-gravity-relative-density-oil-sample/
https://www.specialchem.com/cosmetics/inci-ingredients/diisostearyl-malate
https://cosmeticstabilitytestingaustralia.com.au/uncategorized/specific-gravity/
https://scispace.com/papers/method-for-synthesizing-diisostearyl-malate-msfyf77kbt
https://www.mt.com/au/en/home/library/applications/lab-analytical-instruments/specific-gravity-determination-of-cosmetics.html
https://egyankosh.ac.in/bitstream/123456789/43424/1/Experiment-20.pdf
https://www.cosmeticsandtoiletries.com/testing/sensory/article/21836556/evaluating-the-physiochemical-properties-of-emollient-esters-for-cosmetic-use
https://standards.iteh.ai/catalog/standards/astm/87fafe27-dedc-4813-9830-10a63c2bc7d4/astm-d5355-952021
https://patents.google.com/patent/US8163274B2/en
https://patents.google.com/patent/US8163274B2/en
https://www.koboproductsinc.com/Downloads/Kobo-Pigmentary-Grade-Dispersions.pdf
https://wiki.anton-paar.com/be-en/viscosity-measurement-in-the-personal-care-industry/
https://wiki.anton-paar.com/be-en/viscosity-measurement-in-the-personal-care-industry/
https://chemi-navi.nikkolgroup.com/en/personal-care/10392/
https://patents.google.com/patent/CN113200859A/en
https://patents.google.com/patent/CN113200859A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593918?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 14. makingchembooks.com [makingchembooks.com]
e 15. eyecandypigments.com [eyecandypigments.com]

 To cite this document: BenchChem. [Diisostearyl Malate: A Comprehensive Technical Guide
for Cosmetic Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593918#physicochemical-properties-of-diisostearyl-
malate-for-cosmetic-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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